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Ganetespib Dosing in Xenograft Models

The table below summarizes the key parameters from established in vivo studies for easy comparison.

Cancer Model
Ganetespib
Dose

Vehicle Route Schedule Reference

NSCLC (H1975) 150 mg/kg 10/18

DRD

Intravenous (IV) Once weekly [1]

NSCLC (H1437) 50 mg/kg 10/18

DRD

Intravenous (IV) Once [1]

MET-driven
Tumors

50 mg/kg 10/18

DRD

Intraperitoneal

(IP)

3 times per week

[2]

Various NSCLC 100 mg/kg 10/18

DRD

Intravenous (IV) Once weekly [3]

Vehicle Formulation: The most commonly used vehicle is 10/18 DRD, which is 10% DMSO, 18%

Cremophor RH 40, and 3.6% to 3.8% dextrose in water [2] [1] [3].
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Detailed Experimental Protocol

Here is a consolidated workflow and methodology for conducting a ganetespib efficacy study in a mouse

xenograft model, synthesized from the cited research.
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Start Experiment

Cell Culture and Preparation

Tumor Cell Implantation
(1e6 cells, subcutaneously)

Randomization
(When tumors reach ~150 mm³)

Treatment Phase
(Administer ganetespib/vehicle)

Monitor Tumors & Endpoints

Data Analysis

Tumor Measurement
(Twice weekly, calipers)

Volume Calculation
(Length × Width² × 0.5)

Study Endpoints
(Tumor growth inhibition, regression)
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Key Methodological Details

Animal and Housing: Studies use immunodeficient female mice (e.g., Nu/Nu or SCID), typically 6
weeks old, maintained in a pathogen-free environment [2] [1].

Tumor Implantation: Cancer cells (e.g., 1 x 10⁶ cells) are suspended in a suitable medium like PBS
and injected subcutaneously into the flank of the mice [2].

Randomization and Initiation of Dosing: Animals are randomized into treatment and control groups
when the tumors become established and reach a target volume. The most commonly cited target

volume is approximately 100-150 mm³ [2] [1].
Tumor Monitoring and Analysis:

Measurement: Tumor dimensions (length and width) are measured twice weekly using
calipers [1].

Volume Calculation: Tumor volume is calculated using the formula: Volume (mm³) = (Length
× Width²) × 0.5 [2].

Assessment: Antitumor activity is evaluated by the degree of tumor growth inhibition (TGI) or
tumor regression compared to the vehicle control group.

Key Considerations for Researchers

Dose Selection: The cited studies demonstrate a range of effective doses (50-150 mg/kg). A dose-

response study may be necessary to determine the optimal dose for your specific model.
Combination Therapy: Ganetespib has shown promise in combination with other agents. For

example, when combined with docetaxel (10-15 mg/kg, IV, weekly), it showed enhanced antitumor
activity in NSCLC models [1]. Synergy with the MET-inhibitor crizotinib has also been reported [2].

Mechanistic Biomarkers: To confirm target engagement, you can analyze tumor lysates for the
degradation of HSP90 client proteins (e.g., ERBB2, MET, AKT, C-RAF) and induction of HSP70, a

hallmark of HSP90 inhibition [2] [4].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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